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Compound of Interest

Compound Name: Cyclohexyltrimethoxysilane

Cat. No.: B098004

Essential Safety and Handling Guide for
Cyclohexyltrimethoxysilane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Cyclohexyltrimethoxysilane. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

Cyclohexyltrimethoxysilane is a chemical that poses several hazards. It is classified as a
combustible liquid and can cause serious eye irritation and skin irritation. In some cases, it may
cause severe skin burns and eye damage.[1][2][3] Upon contact with water or moisture, it can
liberate methanol, which may have chronic effects on the central nervous system.[1]

Quantitative Hazard Classification Data

The following table summarizes the Globally Harmonized System (GHS) classification for
Cyclohexyltrimethoxysilane based on aggregated data.
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Percentage of
Hazard Class GHS Category o Hazard Statement
Notifications

H226: Flammable

liquid and vapor /

Flammable Liquids Category 3/4 17.1% ]
H227: Combustible
liquid

i H314: Causes severe

Skin )

] o Category 1B 51.3% skin burns and eye

Corrosion/Irritation
damage

Skin H315: Causes skin

] o Category 2 43.4% o

Corrosion/Irritation irritation

Serious Eye H319: Causes serious

o Category 2A 26.3% o
Damage/Eye Irritation eye irritation

Data sourced from aggregated GHS information.[2]

Personal Protective Equipment (PPE)

To ensure safety when handling Cyclohexyltrimethoxysilane, the following personal
protective equipment is mandatory.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[11[141[5]
» An emergency eyewash station and safety shower must be readily accessible.[1][4]

Personal Protective Equipment (PPE):
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Specifications and

Body Part Required PPE .
Rationale
) Must be worn to protect
Chemical Goggles or Face )
Eyes/Face St against splashes. Contact
ie
lenses should not be worn.[1]
o Provides protection against
Neoprene or Nitrile Rubber )
Hands skin contact. Gloves must be
Gloves )
inspected before use.[1]
] ] A fully buttoned, long-sleeved
Chemical-Resistant Lab Coat ) ]
Body lab coat is required to protect

or Protective Clothing

the skin.[1]

Respiratory

NIOSH-Certified Respirator

A NIOSH-certified combination
organic vapor/acid gas (yellow
cartridge) respirator should be
used if ventilation is
inadequate or for spill

response.[1]

Handling and Storage Protocols

Safe Handling Workflow Diagram
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Workflow for Handling Cyclohexyltrimethoxysilane
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Caption: Workflow for Handling Cyclohexyltrimethoxysilane.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep away from heat, sparks, and open flames.[1][5]

Protect from moisture as it reacts with water to liberate methanol.[1][4]

Incompatible with alcohols, amines, and oxidizing agents.[1]

Emergency Procedures and Disposal

First-Aid Measures:

Exposure Route First-Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[1]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) o ]
clothing. If skin irritation occurs, get medical

advice.[1][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , . . .
mouth with water and seek immediate medical

attention.[1][3]

Spill and Leak Procedures:

o Evacuate the area and remove all ignition sources.[1]
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Ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, labeled container for disposal.[1]
Disposal Plan:

» Dispose of Cyclohexyltrimethoxysilane and any contaminated materials as hazardous
waste.[1]

» Disposal must be in accordance with all applicable local, state, and federal regulations.[1]

e The substance may be incinerated by a licensed waste disposal facility.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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